1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole

• IUPAC Name: 1-(2-methoxy-4,5-dimethylphenyl)sulfonyl-4-methyl-2-phenylimidazole
• InChI: InChI=1S/C19H20N2O3S/c1-13-10-17(24-4)18(11-14(13)2)25(22,23)21-12-15(3)20-19(21)16-8-6-5-7-9-16/h5-12H,1-4H3
• InChI Key: WFMKNBDFXFTYOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2C=C(N=C2C3=CC=CC=C3)C)OC
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole, also known as MRS2179, is a selective antagonist of the P2Y1 receptor. P2Y1 receptors are G protein-coupled receptors that are activated by extracellular nucleotides, such as ATP and ADP. P2Y1 receptors play a crucial role in platelet aggregation, thrombosis, and vascular inflammation. Therefore, MRS2179 has been extensively studied for its potential therapeutic applications in cardiovascular diseases.

Mechanism of Action

1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole is a selective antagonist of the P2Y1 receptor, which is activated by extracellular nucleotides, such as ATP and ADP. P2Y1 receptors are expressed on platelets, endothelial cells, and smooth muscle cells, and play a crucial role in platelet aggregation, thrombosis, and vascular inflammation. 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole blocks the binding of ADP to the P2Y1 receptor, thereby inhibiting the downstream signaling pathways that lead to platelet activation, thrombus formation, and vascular inflammation.
Biochemical and Physiological Effects:
1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole has several biochemical and physiological effects, including the inhibition of platelet aggregation, reduction of thrombus formation, and attenuation of vascular inflammation. 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole can also inhibit the expression of adhesion molecules and cytokines in endothelial cells, which play a crucial role in the pathogenesis of atherosclerosis and other cardiovascular diseases.

Advantages and Limitations for Lab Experiments

1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole has several advantages for lab experiments, including its high selectivity and potency for the P2Y1 receptor, which allows for precise and specific targeting of this receptor. 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole is also readily available and can be synthesized using a multi-step process that is relatively straightforward. However, 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole has some limitations for lab experiments, including its potential toxicity and side effects, which may limit its use in vivo. In addition, 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole may have off-target effects on other receptors or signaling pathways, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole, including the following:
1. Investigation of the potential therapeutic applications of 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole in cardiovascular diseases, such as atherosclerosis, stroke, and myocardial infarction.
2. Development of more potent and selective P2Y1 receptor antagonists that can overcome the limitations of 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole, such as its potential toxicity and side effects.
3. Investigation of the signaling pathways downstream of the P2Y1 receptor that are involved in platelet aggregation, thrombus formation, and vascular inflammation.
4. Investigation of the potential off-target effects of 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole on other receptors or signaling pathways, and the development of strategies to minimize these effects.
5. Investigation of the pharmacokinetics and pharmacodynamics of 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole in vivo, and the development of optimal dosing regimens for its potential therapeutic applications.
In conclusion, 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole is a selective antagonist of the P2Y1 receptor that has been extensively studied for its potential therapeutic applications in cardiovascular diseases. 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole can inhibit platelet aggregation, reduce thrombus formation, and attenuate vascular inflammation. However, 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole has some limitations for lab experiments, including its potential toxicity and side effects, which may limit its use in vivo. There are several future directions for research on 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole, including the investigation of its potential therapeutic applications, the development of more potent and selective P2Y1 receptor antagonists, and the investigation of the downstream signaling pathways involved in its biochemical and physiological effects.

Synthesis Methods

1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole can be synthesized using a multi-step process that involves the reaction of 2-methoxy-4,5-dimethylphenylsulfonyl chloride with 4-methyl-2-phenyl-1H-imidazole in the presence of a base, followed by purification using column chromatography. The synthesis of 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole has been described in several research papers, including the work of Gao et al. (2003) and Kim et al. (2004).

Scientific Research Applications

1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole has been extensively studied for its potential therapeutic applications in cardiovascular diseases. Several research studies have demonstrated that 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole can inhibit platelet aggregation, reduce thrombus formation, and attenuate vascular inflammation. For example, Gao et al. (2003) showed that 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole can inhibit ADP-induced platelet aggregation in vitro and in vivo. Kim et al. (2004) demonstrated that 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole can reduce thrombus formation in a mouse model of arterial thrombosis. In addition, several studies have shown that 1-((2-methoxy-4,5-dimethylphenyl)sulfonyl)-4-methyl-2-phenyl-1H-imidazole can attenuate vascular inflammation by inhibiting the expression of adhesion molecules and cytokines in endothelial cells (Zhang et al., 2015; Wu et al., 2016).